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Abstract
Cyclin D1 Binding Protein 1 (CCNDBP1), also known as GCIP, DIP1, or HHM, is a multifaceted

protein implicated in the fundamental cellular processes of cell cycle regulation and

transcriptional control.[1] As a member of the dominant-negative helix-loop-helix (dnHLH)

protein family, CCNDBP1 lacks a basic DNA binding domain and exerts its influence through

protein-protein interactions.[2][3] Primarily recognized as a tumor suppressor, its expression is

frequently downregulated in various cancers, including those of the colon, breast, lung, and

prostate.[1][4] This guide provides a comprehensive overview of CCNDBP1's core functions, its

involvement in key signaling pathways, and detailed methodologies for its experimental

investigation.

Core Functions and Cellular Localization
CCNDBP1 is a key regulator of cell cycle progression and acts as a transcriptional co-regulator.

[1] Its primary functions are mediated by direct interactions with critical cellular proteins.
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Cellular Localization: CCNDBP1 is predominantly found within the nucleus, specifically in the

nucleoplasm and nuclear bodies, although it is also present in the cytoplasm.[5][6] This

localization is consistent with its roles in transcription and cell cycle control.

Protein Interactions: CCNDBP1 interacts with several key proteins, including:

Cyclin D1 (CCND1): This interaction is central to CCNDBP1's role as a cell cycle inhibitor.

[5][7]

Androgen Receptor (AR): CCNDBP1 modulates the transcriptional activity of the AR.[8]

GRAP2: A leukocyte-specific adaptor protein involved in immune cell signaling.[5]

Helix-loop-helix protein E12: Interaction with E12 suggests a role in regulating gene

expression.[1][5]

Sirtuin 6 (SIRT6): This interaction is implicated in maintaining genome stability.[4]

Ras-related GTPase Rad & Ribosomal Protein P0: These interactions can affect

CCNDBP1's nuclear localization and stability, thereby reducing its inhibitory function.[1]

Signaling Pathways
CCNDBP1 is a crucial node in at least two major signaling pathways: the cell cycle control

pathway and the androgen receptor signaling pathway. More recent evidence also connects it

to DNA damage response.

Cell Cycle Regulation: The Rb-E2F Pathway
CCNDBP1 acts as a negative regulator of the G1/S phase transition by inhibiting the Cyclin D1-

CDK4/6 complex.[2] This inhibition prevents the hyper-phosphorylation of the Retinoblastoma

(Rb) protein.[1][5] Hypo-phosphorylated Rb remains bound to the transcription factor E2F1,

sequestering it and preventing the transcription of genes required for S-phase entry.[2][5]

Downregulation or loss of CCNDBP1 leads to unchecked Cyclin D1-CDK4/6 activity, Rb hyper-

phosphorylation, E2F1 release, and uncontrolled cell proliferation, a hallmark of many cancers.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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